![molecular formula C24H26N2O4S B3735751 N~2~-(3,5-dimethylphenyl)-N~1~-(4-ethoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3735751.png)
N~2~-(3,5-dimethylphenyl)-N~1~-(4-ethoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(3,5-dimethylphenyl)-N~1~-(4-ethoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as DMP-777, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
DMP-777 exerts its inhibitory effect on GSK-3β by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, which leads to the inhibition of downstream signaling pathways. The inhibition of GSK-3β has been shown to have various effects on cellular processes such as the regulation of glucose metabolism, cell cycle progression, and cell survival.
Biochemical and Physiological Effects:
The inhibition of GSK-3β by DMP-777 has been shown to have various biochemical and physiological effects. It has been found to regulate glucose metabolism by increasing insulin sensitivity and promoting glucose uptake. DMP-777 has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been found to have neuroprotective effects in animal models of Alzheimer's disease and bipolar disorder.
Advantages and Limitations for Lab Experiments
DMP-777 has several advantages for lab experiments. It is a potent and specific inhibitor of GSK-3β, which makes it an ideal tool for studying the role of GSK-3β in various cellular processes. However, DMP-777 has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on cellular processes are not well understood. In addition, its synthesis is a complex process that requires expertise in organic chemistry.
Future Directions
For research on DMP-777 include the development of more efficient synthesis methods, the study of its long-term effects on cellular processes, and the exploration of its potential therapeutic applications in the treatment of various diseases. In addition, the development of more potent and specific inhibitors of GSK-3β based on the structure of DMP-777 could lead to the discovery of new drugs for the treatment of various diseases.
Scientific Research Applications
DMP-777 has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in many cellular processes such as cell differentiation, apoptosis, and metabolism. DMP-777 has been shown to have potential therapeutic applications in the treatment of various diseases such as Alzheimer's disease, bipolar disorder, and cancer.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-3,5-dimethylanilino]-N-(4-ethoxyphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O4S/c1-4-30-22-12-10-20(11-13-22)25-24(27)17-26(21-15-18(2)14-19(3)16-21)31(28,29)23-8-6-5-7-9-23/h5-16H,4,17H2,1-3H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYIYHBZHJFMSOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN(C2=CC(=CC(=C2)C)C)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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